N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)thiophene-2-sulfonamide

• IUPAC Name: N-[(1-pyrazin-2-ylpiperidin-4-yl)methyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C14H18N4O2S2/c19-22(20,14-2-1-9-21-14)17-10-12-3-7-18(8-4-12)13-11-15-5-6-16-13/h1-2,5-6,9,11-12,17H,3-4,7-8,10H2
• InChI Key: PAJXCEYUCHYHSC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNS(=O)(=O)C2=CC=CS2)C3=NC=CN=C3
• Molecular Formula: C14H18N4O2S2
• Molecular Weight: 338.5 g/mol

Description

N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)thiophene-2-sulfonamide, also known as PPT, is a chemical compound that has gained attention in the scientific community due to its potential use in medicinal and pharmaceutical research. This compound is a member of the sulfonamide family and has been found to possess a variety of biochemical and physiological effects.

Mechanism of Action

Target of Action

Similar compounds have been evaluated for their anti-tubercular activity against mycobacterium tuberculosis .

Mode of Action

It’s worth noting that similar compounds have shown significant activity against mycobacterium tuberculosis .

Biochemical Pathways

Related compounds have been found to exhibit anti-tubercular activity, suggesting they may interact with the biochemical pathways of mycobacterium tuberculosis .

Result of Action

Similar compounds have shown significant inhibitory concentrations against mycobacterium tuberculosis .

Advantages and Limitations for Lab Experiments

One of the primary advantages of using N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)thiophene-2-sulfonamide in lab experiments is its specificity for the dopamine D3 receptor. This allows researchers to investigate the role of this receptor in various physiological processes without the confounding effects of other receptors. However, one limitation of this compound is its relatively low potency, which can make it difficult to achieve the desired effects at lower concentrations.

Future Directions

There are numerous future directions for research involving N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)thiophene-2-sulfonamide. One potential area of investigation is the role of the dopamine D3 receptor in addiction and substance abuse. Additionally, this compound may have potential therapeutic applications in the treatment of mood disorders, and further research is needed to explore this possibility. Finally, the development of more potent analogs of this compound may lead to new insights into the function of the dopamine D3 receptor and its potential as a therapeutic target.

Synthesis Methods

The synthesis of N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)thiophene-2-sulfonamide involves the reaction of pyrazine and piperidine with thiophene-2-sulfonyl chloride. The resulting product is then purified through recrystallization.

Scientific Research Applications

The scientific research application of N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)thiophene-2-sulfonamide has been extensive and varied. One of the primary uses of this compound is in the study of G protein-coupled receptors (GPCRs), which are integral membrane proteins that play a crucial role in cellular signaling. This compound has been found to act as a selective antagonist of the dopamine D3 receptor, making it a valuable tool for investigating the role of this receptor in various physiological processes.